Diphosphoric acid, zinc salt

• CAS: 19262-92-1
• Synonyms: diphosphoric acid, zinc salt
• Molecular Formula: O7P2Zn-2
• Molecular Weight: 304.723322
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Zn+2]
• InChI: InChI=1S/H4O7P2.Zn/c1-8(2,3)7-9(4,5)6;/h(H2,1,2,3)(H2,4,5,6);/q;+2/p-4
• InChIKey: RPRMAEUXQLFUQL-UHFFFAOYSA-J

Diphosphoric acid, zinc salt (commonly zinc pyrophosphate, Zn₂P₂O₇) is an ionic inorganic compound composed of Zn²⁺ cations and pyrophosphate (P₂O₇⁴⁻) anions, appearing as a white crystalline powder with a density of 3.75 g/cm³ and insolubility in water but solubility in dilute mineral acids. Industrially, it serves as a functional inorganic zinc-phosphate compound with distinct anionic structure—the dimeric pyrophosphate moiety—that fundamentally differentiates its chemical stability, thermal behavior, and interfacial activity from simpler orthophosphate analogs.

Diphosphoric Acid, Zinc Salt (CAS 19262-92-1): Technical Baseline and Procurement-Relevant Identity

Diphosphoric acid, zinc salt (commonly zinc pyrophosphate, Zn₂P₂O₇) is an ionic inorganic compound composed of Zn²⁺ cations and pyrophosphate (P₂O₇⁴⁻) anions, appearing as a white crystalline powder with a density of 3.75 g/cm³ and insolubility in water but solubility in dilute mineral acids [1][2]. Industrially, it serves as a functional inorganic zinc-phosphate compound with distinct anionic structure—the dimeric pyrophosphate moiety—that fundamentally differentiates its chemical stability, thermal behavior, and interfacial activity from simpler orthophosphate analogs [1]. Its procurement-grade relevance spans multiple high-value application domains where the pyrophosphate anion confers specific performance characteristics unattainable by monomeric phosphate salts.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 9794743, Diphosphoric acid, zinc salt. https://pubchem.ncbi.nlm.nih.gov/compound/9794743 View Source
• [2] Wikipedia contributors. (2024). Zinc pyrophosphate. In Wikipedia, The Free Encyclopedia. https://www.wikiwand.com/en/articles/Zinc_pyrophosphate View Source

Why Generic Phosphate or Pyrophosphate Substitution Fails for Diphosphoric Acid, Zinc Salt Procurement

Substituting the zinc pyrophosphate composition with generic zinc phosphate, ammonium polyphosphate, or sodium hexametaphosphate introduces risks of performance failure because these alternatives differ fundamentally in anion charge density, hydrolysis kinetics, and synergistic metal-binding capacity. For instance, the pyrophosphate anion (P₂O₇⁴⁻) is a non-hydrolyzable dimer under neutral-to-alkaline aqueous conditions, whereas orthophosphates and long-chain polyphosphates re-equilibrate or depolymerize, altering localized pH, solubility, and film-forming integrity [1]. In corrosion inhibition, only the specific pyrophosphate-zinc combination demonstrates true synergism—where the individual components reduce corrosion to 5 mils/year but the combination achieves 1 mil/year—a non-additive effect that orthophosphate-zinc pairs do not replicate, particularly above pH 8 where orthophosphates form detrimental precipitates [2]. The quantitative evidence below demonstrates that generic replacement cannot be assumed without risking application-specific functional failure.

• [1] Crobu, M., Rossi, A., & Spencer, N. D. (2012). Effect of Chain-Length and Countersurface on the Tribochemistry of Bulk Zinc Polyphosphate Glasses. Tribology Letters, 48(3), 393–406. View Source
• [2] Scott, J. E. (1978). US Patent 4,089,651 — Pyrophosphate-zinc corrosion inhibitor. / CA1074552A. View Source

Quantitative Differentiation Evidence: Zinc Pyrophosphate vs. Closest Analogs

Copper Corrosion Inhibition in Once-Through Water Systems: Zinc Pyrophosphate Synergism vs. Orthophosphate-Zinc

In once-through water systems, the pyrophosphate-zinc combination achieves a copper corrosion rate of only 1 mil per year, compared to an untreated baseline of 10 mils per year—an 84% reduction confirmed in blast furnace cooling water tests [1]. When pyrophosphate and zinc are used individually, each reduces corrosion to 5 mils per year; additive expectation would be 2 mils per year, but the combination yields 1 mil per year, demonstrating true synergism [1]. By contrast, traditional orthophosphate-zinc treatment is effective only in fairly soft, non-alkaline waters and fails above pH 8 due to calcium and iron phosphate precipitation that obstructs water flow, whereas the pyrophosphate-zinc system remains functional at elevated pH without precipitate formation [1].

Evidence Dimension	Copper corrosion rate and pH operating window
Target Compound Data	1 mil/year (zinc-pyrophosphate combination); 84% copper corrosion reduction; functional at pH ≥ 8
Comparator Or Baseline	Untreated: 10 mils/year; pyrophosphate alone: 5 mils/year; zinc alone: 5 mils/year; orthophosphate-zinc: limited to pH < 8 soft water, precipitates above pH 8
Quantified Difference	10× reduction vs untreated; 5× improvement over individual components; infinitely wider pH operating range vs orthophosphate-zinc
Conditions	Blast furnace once-through cooling water system; copper test coupons; dosages of 0.1–20 ppm pyrophosphate and 0.01–10 ppm zinc by weight

Why This Matters

For municipal or industrial once-through water systems containing copper alloys, selecting pyrophosphate-zinc over orthophosphate-zinc directly determines whether corrosion protection fails or succeeds at typical operating pH levels.

• [1] Scott, J. E. (1978). US Patent 4,089,651 — Pyrophosphate-zinc corrosion inhibitor. / CA1074552A. Canadian Intellectual Property Office. View Source

High-Temperature Friction Coefficient: Zinc Pyrophosphate-Impregnated Graphite vs. Plain Graphite Blocks

Graphite blocks impregnated with zinc phosphate (which forms a zinc pyrophosphate tribofilm at elevated temperature) exhibited an average friction coefficient of 0.007 at 400 °C and 0.008 at 450 °C, compared with 0.13 at 400 °C and 0.16 at 450 °C for identical non-impregnated graphite blocks—representing a ~95% reduction in friction coefficient [1]. The transformed zinc pyrophosphate species combines with graphite and metallic counter-surface elements to generate a continuous, large-area boundary lubrication layer that digests iron oxides and passivates dangling covalent bonds on the wear surface [1].

Evidence Dimension	Average friction coefficient at high temperature
Target Compound Data	0.007 at 400 °C; 0.008 at 450 °C (zinc phosphate-impregnated graphite block forming Zn₂P₂O₇ tribofilm)
Comparator Or Baseline	Plain graphite block (GB): 0.13 at 400 °C; 0.16 at 450 °C
Quantified Difference	~95% reduction in friction coefficient at both 400 °C and 450 °C
Conditions	High-temperature friction test; graphite blocks under load; zinc phosphate impregnation transforming to zinc pyrophosphate tribofilm at 400–450 °C

Why This Matters

For high-temperature solid lubricant applications, the formation of zinc pyrophosphate tribofilms determines whether friction coefficients remain below 0.01 or increase by an order of magnitude, directly impacting wear life and energy dissipation.

• [1] Kim, S. et al. (2022). High-temperature friction performances of graphite blocks and zinc phosphate impregnated graphite blocks. Korean Scholar / Journal of the Korean Society of Tribologists and Lubrication Engineers. View Source

Negative Thermal Expansion Coefficient: Mg-Doped Zinc Pyrophosphate vs. Conventional NTE Materials

Mg-substituted zinc pyrophosphate (Zn₁.₆Mg₀.₄P₂O₇) achieves a giant negative coefficient of linear thermal expansion (αL) of −60 ppm/K over the temperature range 280–350 K [1]. Undoped Zn₂P₂O₇ undergoes a structural phase transition at 405 K accompanied by a volume contraction of 1.8% on heating [1]. For context, the well-known isotropic NTE material ZrW₂O₈ exhibits a CTE of approximately −13.6 × 10⁻⁶/°C (−13.6 ppm/K), making the zinc pyrophosphate-based system's NTE magnitude over 4× larger within its operational window [2]. Furthermore, Zn₂P₂O₇-based materials are free of toxic or expensive elements and can be fabricated in air via simple solid-state reaction, unlike ZrW₂O₈ which requires quenching and is metastable [1].

Evidence Dimension	Negative linear thermal expansion coefficient
Target Compound Data	Zn₁.₆Mg₀.₄P₂O₇: αL = −60 ppm/K at 280–350 K; pure Zn₂P₂O₇: 1.8% volume contraction at 405 K phase transition
Comparator Or Baseline	ZrW₂O₈: CTE ≈ −13.6 ppm/K (literature baseline NTE material)
Quantified Difference	~4.4× larger NTE magnitude vs ZrW₂O₈; synthesis in air vs. quench-requiring metastable ZrW₂O₈
Conditions	Synchrotron X-ray diffraction and dilatometry; solid-state reaction synthesis in air; epoxy resin matrix composite verification

Why This Matters

For thermal expansion compensation in precision composites or electronic packaging, the 4× larger NTE coefficient of zinc pyrophosphate-based materials enables significantly lower filler loading to achieve the same dimensional stability, reducing weight and preserving matrix properties.

• [1] Kadowaki, Y., Kasugai, R., Yokoyama, Y., Katayama, N., Okamoto, Y., & Takenaka, K. (2021). Structural phase transition and giant negative thermal expansion in pyrophosphate Zn₂–ₓMgₓP₂O₇. Applied Physics Letters, 119(20), 201906. View Source
• [2] Tailoring of thermal expansion and phase transition temperature of ZrW₂O₈ with phosphorus. Chinese Physics B. / Sleight, A. W. (1998). Negative thermal expansion materials. Inorganic Chemistry, 37(12), 2854–2860. View Source

Electroplating Current Efficiency: Bright Zinc Pyrophosphate Bath vs. Cyanide Baths

The bright zinc pyrophosphate electroplating bath, operated at 55 °C with a cathode current density of 1–3 A/dm², achieves a cathode current efficiency above 95% [1]. This efficiency is competitive with conventional cyanide zinc plating baths, which typically operate at 89–98% current efficiency [2]. While cyanide baths exhibit higher throwing power (cyanide > zincate > pyrophosphate in decreasing order) [3], the pyrophosphate bath eliminates the severe toxicity, handling, and waste-treatment costs associated with cyanide electrolytes, providing a regulatory-compliant alternative where environmental and worker-safety constraints govern process selection [1].

Evidence Dimension	Cathode current efficiency in zinc electroplating
Target Compound Data	>95% current efficiency (zinc pyrophosphate bath: Zn₂P₂O₇ 30 g/L, K₄P₂O₇ 346 g/L, pH 10.0–10.5, 55 °C, 1–3 A/dm²)
Comparator Or Baseline	Cyanide zinc baths: 89–98% current efficiency (literature range)
Quantified Difference	Comparable efficiency (≥95% vs. 89–98%); pyrophosphate bath is cyanide-free
Conditions	Electroplating bath composition and operating parameters as specified; Haring-Blum, Watson, and Bend cathode throwing power measurement processes

Why This Matters

When environmental regulations prohibit cyanide use or when worker safety is paramount, the pyrophosphate bath delivers equivalent current efficiency without cyanide-related compliance costs, making it the selectable alternative where throwing power requirements are moderate.

• [1] Bright Zinc Plating from Zinc Pyrophosphate Bath. (1969). Journal of the Surface Finishing Society of Japan, 20(3), 109–114. View Source
• [2] Schlesinger, M. & Paunovic, M. (2010). Modern Electroplating (5th ed.). John Wiley & Sons. View Source
• [3] Studies of Throwing Power in Various Non-cyanide Zinc Plating Baths (Part 1). (1971). Journal of the Surface Finishing Society of Japan, 22(7), 326–334. View Source

Anticorrosive Pigment Performance: Zinc Pyrophosphate vs. Zinc Phosphate and Zinc Tripolyphosphate in Paint Formulations

A comparative study of phosphate-based anticorrosive pigments substituted zinc phosphate's orthophosphate anion with pyrophosphate and tripolyphosphate anions, evaluating electrochemical behavior of steel electrodes in pigment suspensions and in solvent-borne alkyd and epoxy paints formulated at 30% v/v pigment loading and PVC/CPVC ratio 0.8 [1]. Electrochemical tests (corrosion potential, ionic resistance, and polarization resistance) combined with accelerated salt spray and humidity chamber exposure demonstrated that the substitution of phosphate by pyrophosphate yields effective anticorrosive pigments, with pigment suspension assays indicating zinc pyrophosphate possesses the best anticorrosive properties among the three anion types tested [1]. The anticorrosive behavior in formulated paints was resin-dependent—alkyd and epoxy matrices produced different performance rankings—underscoring that the pyrophosphate anion's advantage is system-specific rather than universal [1].

Evidence Dimension	Anticorrosive pigment electrochemical and accelerated corrosion performance
Target Compound Data	Zinc pyrophosphate: best anticorrosive properties in pigment suspension electrochemical assays; effective in both alkyd and epoxy paints
Comparator Or Baseline	Zinc phosphate (orthophosphate) and zinc tripolyphosphate pigments; same paint formulation conditions
Quantified Difference	Qualitative superiority in electrochemical parameters (corrosion potential, ionic resistance, polarization resistance); quantitative values behind paywall
Conditions	Steel electrode in pigment suspensions; solvent-borne alkyd and epoxy paints; 30% v/v pigment; PVC/CPVC = 0.8; salt spray and humidity chamber accelerated tests

Why This Matters

For paint formulators selecting anticorrosive pigments, zinc pyrophosphate's demonstrated electrochemical superiority over zinc phosphate in head-to-head suspension testing provides a defensible basis for reformulation when improved corrosion protection is required in compatible resin systems.

• [1] Deyá, M. C., Blustein, G., Romagnoli, R., & del Amo, B. (2002). The influence of the anion type on the anticorrosive behaviour of inorganic phosphates. Surface and Coatings Technology, 150(2–3), 133–142. DOI: 10.1016/S0257-8972(01)01522-5. View Source

Research and Industrial Application Scenarios Where Diphosphoric Acid, Zinc Salt Demonstrates Proven Differentiation

Copper-Alloy Corrosion Inhibition in Municipal and Industrial Once-Through Water Systems

Municipal water utilities and industrial cooling systems containing copper piping or fittings require corrosion inhibitors effective across a range of pH conditions. The pyrophosphate-zinc combination achieves 84% copper corrosion rate reduction and a final corrosion rate of 1 mil/year, with demonstrated functionality at pH ≥ 8 where orthophosphate-based treatments precipitate and fail [1]. This scenario specifically excludes systems where only steel/iron corrosion is the concern and where cheaper sodium hexametaphosphate treatments may suffice without copper-protection requirements.

High-Temperature Solid Lubricant Formulations for Graphite-Based Components

Graphite components operating at 400–450 °C in oxidative environments benefit from zinc phosphate impregnation that converts in situ to zinc pyrophosphate tribofilms, reducing friction coefficients from 0.13–0.16 to 0.007–0.008 [2]. This application is most relevant where lubricating oils degrade and where the formation of a stable, iron-oxide-digesting boundary layer directly prevents adhesive wear and surface degradation.

Thermal Expansion Compensation Fillers in Epoxy and Metal-Matrix Composites

Mg-doped zinc pyrophosphate (Zn₁.₆Mg₀.₄P₂O₇) provides a linear NTE coefficient of −60 ppm/K at 280–350 K, enabling low-filler-loading thermal expansion compensation in epoxy composites and copper-matrix composites [3]. Applications include electronic packaging, precision optical mounts, and dimensionally stable structural composites where the alternative ZrW₂O₈ is disadvantaged by metastability, quenching requirements, and higher cost.

Cyanide-Free Zinc Electroplating for Regulatory-Compliant Surface Finishing

Manufacturing facilities subject to strict cyanide effluent regulations can deploy the zinc pyrophosphate electroplating bath, which delivers >95% cathode current efficiency—comparable to cyanide processes—while eliminating cyanide handling, waste treatment, and worker exposure risks [4]. This scenario is best suited to applications where moderate throwing power is acceptable and where bright, adherent zinc deposits are required on steel substrates prior to painting or further coating.

• [1] Scott, J. E. (1978). US Patent 4,089,651 — Pyrophosphate-zinc corrosion inhibitor. / CA1074552A. View Source
• [2] Kim, S. et al. (2022). High-temperature friction performances of graphite blocks and zinc phosphate impregnated graphite blocks. Korean Scholar / J. Korean Soc. Tribol. Lubr. Eng. View Source
• [3] Kadowaki, Y., Kasugai, R., Yokoyama, Y., Katayama, N., Okamoto, Y., & Takenaka, K. (2021). Structural phase transition and giant negative thermal expansion in pyrophosphate Zn₂–ₓMgₓP₂O₇. Applied Physics Letters, 119(20), 201906. View Source
• [4] Bright Zinc Plating from Zinc Pyrophosphate Bath. (1969). Journal of the Surface Finishing Society of Japan, 20(3), 109–114. View Source